Cas no 17199-93-8 (2,4,6-Heptanetricarbonitrile)

2,4,6-Heptanetricarbonitrile structure
2,4,6-Heptanetricarbonitrile structure
Product Name:2,4,6-Heptanetricarbonitrile
CAS No:17199-93-8
MF:C10H13N3
MW:175.230321645737
CID:96270
PubChem ID:58918439
Update Time:2025-04-18

2,4,6-Heptanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Heptanetricarbonitrile
    • 1-methylhexane-1,3,5-tricarbonitrile
    • 17199-93-8
    • Heptane-2,4,6-tricarbonitrile
    • SCHEMBL306162
    • DTXSID20730610
    • 2,4,6-tricyano-n-heptane
    • Inchi: 1S/C10H13N3/c1-8(5-11)3-10(7-13)4-9(2)6-12/h8-10H,3-4H2,1-2H3
    • InChI Key: ZVRBCRRMIOLSAZ-UHFFFAOYSA-N
    • SMILES: N#CC(CC(C#N)C)CC(C#N)C

Computed Properties

  • Exact Mass: 175.11109
  • Monoisotopic Mass: 175.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37
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